Cas no 40905-04-2 (3(2H)-PYRIDAZINONE, 4-CHLORO-5-ETHOXY-2-METHYL-)

• Product name: 3(2H)-PYRIDAZINONE, 4-CHLORO-5-ETHOXY-2-METHYL-
• CAS No: 40905-04-2
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 3289412
• PubChem ID: 1488767

3(2H)-PYRIDAZINONE, 4-CHLORO-5-ETHOXY-2-METHYL- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-PYRIDAZINONE, 4-CHLORO-5-ETHOXY-2-METHYL-
• 4-chloro-5-ethoxy-2-methyl-2H-pyridazin-3-one
• 4-chloro-5-ethoxy-2-methyl-2,3-dihydropyridazin-3-one
• MFCD02083165
• 4-chloro-5-ethoxy-2-methyl-3(2H)-pyridazinone
• SCHEMBL20995545
• 40905-04-2
• AKOS006277984
• 4-chloro-5-ethoxy-2-methylpyridazin-3-one
• 9M-539S

• Inchi： InChI=1S/C7H9ClN2O2/c1-3-12-5-4-9-10(2)7(11)6(5)8/h4H,3H2,1-2H3
• InChI Key： XPIMLJKEDCWECP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 188.0352552Da
• Monoisotopic Mass: 188.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.9Ų